Cas no 1909294-50-3 ((3S)-1-Phenylpyrrolidin-3-amine dihydrochloride)

• Product Name: (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride
• CAS No: 1909294-50-3
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• MDL: MFCD29906928
• CID: 5043526
• PubChem ID: 122163336
• Update Time: 2025-06-08

(3S)-1-Phenylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-1-phenylpyrrolidin-3-amine dihydrochloride
• (3S)-1-phenylpyrrolidin-3-amine;dihydrochloride
• AS-84024
• 1909294-50-3
• EN300-260638
• AT27193
• (3S)-1-phenylpyrrolidin-3-aminedihydrochloride
• CS-0200442
• (3S)-1-PHENYLPYRROLIDIN-3-AMINE 2HCL
• 3-Pyrrolidinamine, 1-phenyl-, hydrochloride (1:2), (3S)-
• (S)-1-Phenylpyrrolidin-3-amine dihydrochloride
• (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride

• MDL： MFCD29906928
• Inchi： 1S/C10H14N2.2ClH/c11-9-6-7-12(8-9)10-4-2-1-3-5-10;;/h1-5,9H,6-8,11H2;2*1H/t9-;;/m0../s1
• InChI Key： WGIQTTUTHGQEBZ-WWPIYYJJSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 234.0690539g/mol
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride

Comprehensive Overview of (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride (CAS No. 1909294-50-3)

(3S)-1-Phenylpyrrolidin-3-amine dihydrochloride (CAS No. 1909294-50-3) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a pyrrolidine ring substituted with a phenyl group at the nitrogen position and an amine group at the 3-position, with the (3S) configuration indicating its stereochemistry. This specificity makes it a valuable intermediate in the synthesis of enantiomerically pure drugs, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for chiral amines like (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride has surged, driven by the growing focus on precision medicine and personalized therapies. Researchers are increasingly exploring its role in modulating neurotransmitter systems, particularly in conditions such as depression, anxiety, and neurodegenerative disorders. The compound's ability to interact with dopamine and serotonin receptors has positioned it as a promising candidate for further investigation in psychopharmacology.

From a synthetic chemistry perspective, CAS No. 1909294-50-3 is often utilized as a building block for more complex molecules. Its dihydrochloride salt form enhances stability and solubility, making it suitable for various experimental conditions. The compound's purity and enantiomeric excess are critical parameters for researchers, as they directly impact the reproducibility and efficacy of downstream applications. Advanced analytical techniques such as HPLC and chiral chromatography are commonly employed to ensure quality control.

The pharmaceutical industry's shift toward green chemistry has also influenced the synthesis and application of (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride. Sustainable methods, including biocatalysis and asymmetric hydrogenation, are being explored to produce this compound with minimal environmental impact. This aligns with broader trends in drug development, where efficiency and sustainability are prioritized without compromising on therapeutic potential.

Another area of interest is the compound's potential in drug repurposing. With the rising cost and time associated with new drug development, researchers are investigating whether (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride could be repurposed for treating other conditions beyond its initial scope. Computational modeling and high-throughput screening are accelerating this process, offering new insights into its mechanism of action.

In summary, (3S)-1-Phenylpyrrolidin-3-amine dihydrochloride (CAS No. 1909294-50-3) represents a versatile and scientifically significant compound with wide-ranging applications in modern medicine and chemistry. Its chiral nature, combined with its pharmacological potential, ensures its continued relevance in both academic and industrial research. As the field advances, this compound is likely to play an even greater role in the development of next-generation therapeutics.